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Compound of Interest

Compound Name: 3,4-Dichlorobenzyl alcohol
CAS No.: 1805-32-9
Cat. No.: B155918
Get Quote
. J

Chemical Profile, Synthesis, and Analytical Characterization

Part 1: Executive Summary & Structural
Disambiguation[1]

CRITICAL NOTE FOR RESEARCHERS: Before proceeding, it is imperative to distinguish 3,4-
Dichlorobenzyl alcohol from its structural isomer, 2,4-Dichlorobenzyl alcohol.[1]

e 2,4-Dichlorobenzyl alcohol: The common antiseptic agent found in commercial throat
lozenges (e.g., Strepsils) and oral care products.[2][3]

o 3,4-Dichlorobenzyl alcohol (Subject of this Guide): A chemical intermediate primarily used
in the synthesis of agrochemicals (e.g., dicamba derivatives), specialty polymers, and
specific pharmaceutical research targets. While it possesses antimicrobial properties due to
its lipophilic nature, it is not the standard regulatory-approved antiseptic isomer.[1]

This guide focuses strictly on the 3,4-isomer (CAS 1805-32-9), detailing its physicochemical
properties, laboratory-scale synthesis, and HPLC characterization.[1]
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Part 2: Physicochemical Profile[4][5]

The following data aggregates experimentally validated properties for 3,4-Dichlorobenzyl
alcohol. This compound is a low-melting solid, requiring careful temperature control during
handling to prevent caking.[1]

Property Value / Description Source

IUPAC Name (3,4-dichlorophenyl)methanol PubChem [1]
CAS Number 1805-32-9 Sigma-Aldrich [2]
Molecular Formula C7HeCI20 NIST [3]
Molecular Weight 177.03 g/mol PubChem [1]
Appearance White to off-white crystalline Sigma-Aldrich [2]

solid

Melting Point 38-39 °C Sigma-Aldrich [2]
Boiling Point 148-151 °C Sigma-Aldrich [2]

Soluble in alcohols (MeOH,
EtOH), DCM, DMSO;

Solubility ) ] Internal Data
Sparingly soluble in water.[1]
[4]
pKa ~14.5 (Predicted) Cheméo [4]
LogP ~2.7 (Lipophilic) PubChem [1]

Part 3: Synthetic Methodology (Lab Scale)

Objective: Synthesis of 3,4-Dichlorobenzyl alcohol via the selective reduction of 3,4-
dichlorobenzaldehyde. Rationale: Sodium borohydride (NaBHa4) is selected over Lithium
Aluminum Hydride (LiAIH4) for its chemoselectivity.[1] It reduces the aldehyde to the alcohol
without affecting the aryl chloride halogens, which are susceptible to hydrogenolysis under
harsher reducing conditions.

Reaction Pathway
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Figure 1: Chemoselective reduction pathway preserving halogen substituents.

Protocol: NaBH4 Reduction

Preparation: In a 250 mL round-bottom flask, dissolve 3,4-dichlorobenzaldehyde (10.0 mmol,
1.75 g) in Methanol (30 mL).

Cooling: Place the flask in an ice bath (0 °C) and stir for 10 minutes.

Addition: Slowly add Sodium Borohydride (NaBHa4) (12.0 mmol, 0.45 g) portion-wise over 15
minutes. Caution: Gas evolution (Hz) will occur.[1]

Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 1-2
hours. Monitor via TLC (30% EtOAc/Hexane) until the aldehyde spot disappears.[1]

Quenching: Carefully add 10 mL of water, followed by dropwise addition of 1M HCI until pH
~5 to decompose excess borohydride.

Extraction: Evaporate most of the methanol under reduced pressure. Extract the aqueous
residue with Dichloromethane (DCM) (3 x 20 mL).[1][4]

Purification: Wash combined organic layers with brine, dry over anhydrous Na2SOa, filter,
and concentrate.

Result: The crude product typically crystallizes upon cooling (MP: 38-39 °C).[1] Recrystallize
from Hexane/EtOAc if higher purity is required.[1]

Part 4: Analytical Characterization (HPLC)
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Objective: Quantify purity and detect potential isomer contamination (2,4-DCBA or 3,5-DCBA).
Methodology: Reverse-Phase HPLC (RP-HPLC) is the standard.[1] Due to the chlorine atoms,
the molecule is moderately lipophilic, requiring a C18 column.

HPl C Method Parameters

Parameter Condition

C18 Reverse Phase (e.g., 150 mm x 4.6 mm, 5

Column
Hm)
Mobile Phase Acetonitrile : Water (with 0.1% H3POa)
Ratio Isocratic 50:50 or Gradient (40% to 90% ACN)
Flow Rate 1.0 mL/min
Detection UV @ 214 nm (Amide/Aromatic) or 254 nm
3,4-DCBA is more lipophilic than unsubstituted
Retention Logic benzyl alcohol.[1] Expect retention time > 5 min.

[1]

Analytical Workflow
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Figure 2: Standard HPLC workflow for chlorinated benzyl alcohols.
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Part 5: Safety & Handling (SDS Summary)

Signal Word:WARNING

Hazards:

o H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]

Handling: Due to its low melting point (38 °C), store in a cool, dry place (2-8 °C
recommended) to prevent fusion of the solid. Use standard PPE (gloves, goggles) and work
within a fume hood to avoid inhalation of dust.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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